2-(2-methoxy-6-methyl-phenyl)-7-methyl-3H-quinazolin-4-one

• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol
• IUPAC Name: 2-(2-methoxy-6-methylphenyl)-7-methyl-3H-quinazolin-4-one
• InChI: InChI=1S/C17H16N2O2/c1-10-7-8-12-13(9-10)18-16(19-17(12)20)15-11(2)5-4-6-14(15)21-3/h4-9H,1-3H3,(H,18,19,20)
• InChI Key: NFNUDVJHSDVGOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=O)NC(=N2)C3=C(C=CC=C3OC)C

Description

2-(2-methoxy-6-methyl-phenyl)-7-methyl-3H-quinazolin-4-one is a useful research compound. Its molecular formula is C17H16N2O2 and its molecular weight is 280.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(2-Cyano-5-methyl-phenyl)-2-methoxy-6-methyl-benzamide (25 g, 0.09 mol) was suspended in 500 mL EtOH, and 121.3 g of 33% aq. NaOH (1 mol, 11 equiv) was added. To this was added a 35% H2O2 solution (50 mL, 0.58 mol), and the reaction was heated to reflux. Additional H2O2 was added dropwise until the reaction mixture became clear. EtOH was removed under reduced pressure, and the precipitate formed was removed by filtration. The solution was acidified with acetic acid to pH 5, and the precipitate formed was collected by filtration. The precipitate was washed twice with water and once with diethyl ether. The product was purified over alumina using EtOAc/heptane (1:1) as an eluent. Another purification was performed, over silica gel with the same eluent to yield 2-(2-methoxy-6-methyl-phenyl)-7-methyl-3H-quinazolin-4-one (1.61 g).